4-methyl-1-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-methyl-2-[1-(5-thiophen-2-yl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H16F3N5O3S/c1-23-15(17(18,19)20)21-25(16(23)27)10-4-6-24(7-5-10)14(26)11-9-12(28-22-11)13-3-2-8-29-13/h2-3,8-10H,4-7H2,1H3
• InChI Key: KHUFELUZALJASW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CS4)C(F)(F)F
• Molecular Formula: C17H16F3N5O3S
• Molecular Weight: 427.4 g/mol

Description

4-methyl-1-(1-(5-(thiophen-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H16F3N5O3S and its molecular weight is 427.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of novel derivatives involving similar structural frameworks, such as 1,2,4-triazole derivatives, is a key area of research. For instance, compounds with the 1,2,4-triazole moiety have been synthesized and characterized for their potential applications. These synthetic efforts often aim at exploring the chemical space around such motifs for enhanced biological or material properties (Suresh, Lavanya, & Rao, 2016; Karayel, 2021).

Antimicrobial Activities

Compounds bearing the 1,2,4-triazole ring have shown significant antimicrobial activities. Research indicates that various derivatives can exhibit potent antibacterial and antifungal effects, making them candidates for further development as antimicrobial agents (Bektaş et al., 2010). The structural diversity of these compounds allows for the exploration of different biological targets and mechanisms of action.

Photochromic and Fluorescence Properties

The structural motifs related to isoxazoles and triazoles have been studied for their photochromic and fluorescence properties. Such studies are crucial for developing new materials with potential applications in sensing, imaging, and data storage (Taguchi et al., 2011). Understanding the structural factors that contribute to these properties can lead to the design of more efficient and versatile photo-responsive materials.